Cas no 2061954-46-7 (1-(2-Bromoethenyl)-2,4-dimethoxybenzene)

• Product Name: 1-(2-Bromoethenyl)-2,4-dimethoxybenzene
• CAS No: 2061954-46-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6171971
• PubChem ID: 165464996
• Update Time: 2025-06-15

1-(2-Bromoethenyl)-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• EN300-802061
• 2061954-46-7
• 1-(2-bromoethenyl)-2,4-dimethoxybenzene
• 1-(2-Bromoethenyl)-2,4-dimethoxybenzene

• Inchi： 1S/C10H11BrO2/c1-12-9-4-3-8(5-6-11)10(7-9)13-2/h3-7H,1-2H3/b6-5+
• InChI Key： BJKFPNUMCFZGLF-AATRIKPKSA-N
• SMILES： Br/C=C/C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-Bromoethenyl)-2,4-dimethoxybenzene

Comprehensive Overview of 1-(2-Bromoethenyl)-2,4-dimethoxybenzene (CAS No. 2061954-46-7)

1-(2-Bromoethenyl)-2,4-dimethoxybenzene (CAS No. 2061954-46-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, often referred to by its systematic name or CAS number, features a bromoethenyl group attached to a dimethoxybenzene ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-(2-Bromoethenyl)-2,4-dimethoxybenzene synthesis" or "CAS 2061954-46-7 applications," highlighting its relevance in modern chemical studies.

The growing interest in 1-(2-Bromoethenyl)-2,4-dimethoxybenzene is partly driven by its role in the development of novel organic frameworks and bioactive molecules. With the rise of green chemistry and sustainable synthesis methods, queries such as "eco-friendly synthesis of bromoethenyl compounds" or "dimethoxybenzene derivatives in drug discovery" have become increasingly popular. This compound's versatility allows it to serve as a precursor in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Its electron-rich aromatic system and reactive bromoethenyl moiety make it a sought-after building block in medicinal chemistry and materials engineering.

From an analytical perspective, CAS No. 2061954-46-7 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and precise identification, addressing common search queries like "how to analyze 1-(2-Bromoethenyl)-2,4-dimethoxybenzene" or "quality control for bromoethenyl derivatives." The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation, a topic frequently explored in industrial forums.

In the context of current trends, the demand for 1-(2-Bromoethenyl)-2,4-dimethoxybenzene aligns with the broader shift toward personalized medicine and high-throughput screening. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or antimicrobial agents, as evidenced by searches for "dimethoxybenzene-based therapeutics" and "bromoethenyl compounds in cancer research." Additionally, its compatibility with photochemical reactions has sparked interest in applications like organic electronics and light-responsive materials.

To summarize, 1-(2-Bromoethenyl)-2,4-dimethoxybenzene (CAS No. 2061954-46-7) represents a critical intersection of innovation and practicality in contemporary chemistry. Its multifaceted utility—from drug development to advanced material design—ensures its continued prominence in scientific literature and industrial workflows. As exploration of its properties deepens, this compound is poised to remain a focal point for both academic and commercial research initiatives worldwide.